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Compound of Interest

Compound Name: Peroxyoctanoic acid

Cat. No.: B12683353 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the available safety and

handling information for peroxyoctanoic acid. It is intended for informational purposes for

qualified professionals. Users should always consult the most current Safety Data Sheet (SDS)

provided by their supplier and adhere to all applicable local, state, and federal regulations. Due

to a lack of extensive substance-specific data, much of the safety information is extrapolated

from structurally related peroxy compounds like peracetic acid and hydrogen peroxide.

Introduction
Peroxyoctanoic acid (POAA), also known as octaneperoxoic acid or percaprylic acid, is an

organic peroxide with the chemical formula C₈H₁₆O₃.[1] It belongs to the class of

peroxycarboxylic acids and is used as an oxidizing agent and antimicrobial in various industrial

applications.[1][2] This guide synthesizes the available data on its physical and chemical

properties, hazards, and recommended safety protocols to ensure its safe handling in a

laboratory setting.

Hazard Identification and Classification
Peroxyoctanoic acid is classified as a hazardous chemical. While a specific GHS

classification for the pure substance is not consistently available, it is a component of mixtures

that are classified as corrosive and oxidizing.[3] Based on data from related peroxy compounds
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and risk assessments, the primary hazards are associated with its corrosive and oxidizing

properties.

Skin Corrosion/Irritation: Causes severe skin burns and damage.[3]

Serious Eye Damage/Irritation: Causes serious eye damage.[3]

Oxidizing Properties: As an organic peroxide, it can contribute to or intensify fires. Heating

may cause a fire or explosion.

Respiratory Irritation: May cause respiratory irritation.[4]

The U.S. Environmental Protection Agency (EPA) groups peroxyoctanoic acid with other

peroxy compounds like hydrogen peroxide and peracetic acid for risk assessment, suggesting

a similar toxicity profile.[2][5]

Physical and Chemical Properties
A summary of the key physical and chemical properties of peroxyoctanoic acid is presented

in Table 1.

Property Value Source

Molecular Formula C₈H₁₆O₃ [1]

Molecular Weight 160.21 g/mol [1]

CAS Number 33734-57-5 [1]

Appearance Solid or Liquid [1]

Melting Point 31 - 32 °C [1]

Water Solubility
1719 mg/L @ 25 °C

(estimated)
[6]

logP 2.46 - 2.9 [1][7]

Toxicology and Exposure Limits
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Specific quantitative toxicological data for pure peroxyoctanoic acid is limited. For risk

assessment purposes, the EPA uses toxicological endpoints for hydrogen peroxide as a

surrogate for peroxyoctanoic acid.[5]

Endpoint Value Notes

Acute Oral Toxicity (ATE) 789 mg/kg

Calculated for a mixture

containing 1.0-1.3%

peroxyoctanoic acid.[3]

Acute Dermal Toxicity (ATE) 1859 mg/kg

Calculated for a mixture

containing 1.0-1.3%

peroxyoctanoic acid.[3]

Acute Inhalation Toxicity (ATE) >20 mg/L

Calculated for a mixture

containing 1.0-1.3%

peroxyoctanoic acid.[3]

Cumulative Estimated Daily

Intake (CEDI)
2.5 µg/kg bw/d

From food additive regulations.

[1]

Currently, there are no established Occupational Exposure Limits (OELs), such as a

Permissible Exposure Limit (PEL) or Threshold Limit Value (TLV), specifically for

peroxyoctanoic acid.

Personal Protective Equipment (PPE)
A robust PPE protocol is mandatory when handling peroxyoctanoic acid. The following

diagram outlines the recommended PPE.
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Required Personal Protective Equipment

A. NIOSH-approved Respirator
(if aerosols/vapors are generated)

B. Chemical Safety Goggles
(and Face Shield if splashing is possible)

C. Chemical-Resistant Gloves
(e.g., Chloroprene, Nitrile)

D. Acid-Resistant Lab Coat
(or protective clothing)

E. Closed-Toe Shoes

Click to download full resolution via product page

Figure 1. Required Personal Protective Equipment (PPE) for handling peroxyoctanoic acid.

Always inspect PPE for integrity before use. Contaminated clothing should be removed

immediately and laundered by qualified personnel.[8]

Safe Handling and Storage
Handling
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Ventilation: Handle peroxyoctanoic acid in a well-ventilated area, preferably within a

chemical fume hood, especially if aerosols or vapors can be generated.[4][9]

Avoid Contact: Avoid all contact with skin, eyes, and clothing.[10]

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[4]

Incompatible Materials: Avoid contact with combustible materials, strong reducing agents,

metals, and bases.[9] Thermal decomposition can generate corrosive vapors and oxygen,

which supports combustion.[11]

Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work

area.

Storage
Container: Store in the original, tightly sealed container.[4] The container must be vented to

release pressure from decomposition. Do not store in sealed, unvented containers.[12]

Location: Store in a cool, dry, well-ventilated, acid-resistant area.[4]

Segregation: Store away from incompatible materials.

Temperature: Store at temperatures that do not exceed 30°C (86°F) to maintain product

quality and stability.[3] Protect from sunlight.

The following flowchart illustrates the key decision points for safe storage.
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Receiving Peroxyoctanoic Acid

Is container original and vented?

Is storage area cool, dry,
well-ventilated, and acid-resistant?

Yes

Reject or Relocate to
Compliant Storage

No

Is it segregated from
incompatible materials?

Yes

No

Store Product

Yes No

Click to download full resolution via product page

Figure 2. Decision flowchart for the safe storage of peroxyoctanoic acid.

Emergency Procedures
First-Aid Measures
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Exposure Route First-Aid Protocol

Eye Contact

Immediately flush with plenty of water for at

least 15-30 minutes, holding eyelids open.[8]

Remove contact lenses if present and easy to

do. Seek immediate medical attention.

Skin Contact

Immediately remove all contaminated clothing.

Rinse skin with copious amounts of water for at

least 15 minutes.[11] Seek immediate medical

attention.[4]

Inhalation

Move the person to fresh air and keep them in a

position comfortable for breathing.[11] If

breathing is difficult, provide oxygen. Seek

immediate medical attention.[13]

Ingestion

Rinse mouth with water.[11] Do NOT induce

vomiting.[11] Give victim water to drink

(maximum of two glasses).[4] Seek immediate

medical attention.[4]

Spill and Leak Response
The response to a spill should be handled by trained personnel with appropriate PPE.
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Spill Occurs

Evacuate non-essential personnel
and ensure ventilation

Don appropriate PPE

Contain spill with inert absorbent material
(e.g., sand, diatomite)

Cautiously neutralize
(if appropriate and trained)

Collect absorbed material into
suitable, labeled containers

Clean affected area
with water

Dispose of waste according to
local/federal regulations

Click to download full resolution via product page

Figure 3. General workflow for responding to a peroxyoctanoic acid spill.
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Containment: Prevent the spill from entering sewers or waterways.[4]

Cleanup: Absorb the spill with inert, non-combustible material such as sand, diatomite, or

acid binders.[4][8] Do not use combustible materials like sawdust.[4]

Disposal: Dispose of contaminated material as hazardous waste in accordance with all

applicable regulations.[4]

Disposal Considerations
Chemical waste generators must determine whether a discarded chemical is classified as

hazardous waste. All waste disposal must be performed in compliance with local, state, and

federal environmental regulations.[9] Do not return unused material to the original container

due to the risk of contamination and decomposition.[12]

Experimental Protocols
Detailed, peer-reviewed experimental protocols for the use of peroxyoctanoic acid are not

widely available in the public domain. Researchers must develop their own standard operating

procedures (SOPs) based on the information contained in this guide, the supplier's SDS, and a

thorough risk assessment of their specific experimental setup. All protocols should be reviewed

and approved by the institution's environmental health and safety (EHS) department.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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